Cas no 1170394-87-2 (2-2-(1-ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-ylacetic acid)

2-2-(1-Ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-ylacetic acid is a heterocyclic compound featuring a benzodiazole core linked to an ethyl-substituted pyrazole moiety via an acetic acid bridge. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound's rigid aromatic systems enhance binding affinity in target interactions, while the acetic acid group offers functional versatility for further derivatization. Its well-defined molecular architecture supports applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. High purity and stability under standard conditions further underscore its utility in synthetic chemistry and industrial-scale processes.

2-2-(1-ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-ylacetic acid structure

1170394-87-2 structure

Product Name:2-2-(1-ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-ylacetic acid

CAS No:1170394-87-2

MF:C₁₄H₁₄N₄O₂

MW:270.28656244278

MDL:MFCD09834205

CID:3159233

PubChem ID:25248127

Update Time:2025-06-09

2-2-(1-ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

- [2-(1-ethyl-1H-pyrazol-3-yl)-1H-benzimidazol-1-yl]acetic acid
- 2-2-(1-ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-ylacetic acid
- EN300-231809
- 1170394-87-2
- VWB39487
- CS-0241190
- STK352711
- 2-[2-(1-ETHYL-1H-PYRAZOL-3-YL)-1H-1,3-BENZIMIDAZOL-1-YL]ACETIC ACID
- 2-(2-(1-Ethyl-1H-pyrazol-3-yl)-1H-benzo[d]imidazol-1-yl)acetic acid
- MFCD09834205
- [2-(1-ETHYLPYRAZOL-3-YL)-1,3-BENZODIAZOL-1-YL]ACETIC ACID
- 2-[2-(1-ethyl-1h-pyrazol-3-yl)-1h-1,3-benzodiazol-1-yl]acetic acid
- AKOS005168626
- 2-(2-(1-Ethyl-1H-pyrazol-3-yl)-1H-benzo[d]imidazol-1-yl)aceticacid
- 2-[2-(1-ethylpyrazol-3-yl)benzimidazol-1-yl]acetic acid
- MDL： MFCD09834205
- Inchi： 1S/C14H14N4O2/c1-2-17-8-7-11(16-17)14-15-10-5-3-4-6-12(10)18(14)9-13(19)20/h3-8H,2,9H2,1H3,(H,19,20)
- InChI Key： HJSZDNRBPKIRDX-UHFFFAOYSA-N
- SMILES： OC(CN1C2C=CC=CC=2N=C1C1C=CN(CC)N=1)=O

Computed Properties

Exact Mass: 270.11167570Da
Monoisotopic Mass: 270.11167570Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 365
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 72.9Å²

2-2-(1-ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-ylacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM487027-1g	2-(2-(1-Ethyl-1H-pyrazol-3-yl)-1H-benzo[d]imidazol-1-yl)acetic acid	1170394-87-2	97%	1g	$450	2023-02-03
Enamine	EN300-231809-0.05g	2-[2-(1-ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-yl]acetic acid	1170394-87-2	95%	0.05g	$238.0	2024-06-20
Enamine	EN300-231809-0.1g	2-[2-(1-ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-yl]acetic acid	1170394-87-2	95%	0.1g	$355.0	2024-06-20
Enamine	EN300-231809-0.25g	2-[2-(1-ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-yl]acetic acid	1170394-87-2	95%	0.25g	$507.0	2024-06-20
Enamine	EN300-231809-0.5g	2-[2-(1-ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-yl]acetic acid	1170394-87-2	95%	0.5g	$798.0	2024-06-20
Enamine	EN300-231809-1.0g	2-[2-(1-ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-yl]acetic acid	1170394-87-2	95%	1.0g	$1024.0	2024-06-20
Enamine	EN300-231809-2.5g	2-[2-(1-ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-yl]acetic acid	1170394-87-2	95%	2.5g	$1791.0	2024-06-20
Enamine	EN300-231809-5.0g	2-[2-(1-ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-yl]acetic acid	1170394-87-2	95%	5.0g	$3070.0	2024-06-20
Enamine	EN300-231809-10.0g	2-[2-(1-ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-yl]acetic acid	1170394-87-2	95%	10.0g	$4605.0	2024-06-20
Enamine	EN300-231809-1g	2-[2-(1-ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-yl]acetic acid	1170394-87-2	95%	1g	$1024.0	2023-09-15